Cas no 64421-02-9 (4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5)

• Product Name: 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5
• CAS No: 64421-02-9
• MF: C₁₂H₉NO₂
• MW: 204.236171483994
• CID: 826425
• PubChem ID: 21770919
• Update Time: 2025-11-02

4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 Chemical and Physical Properties

Names and Identifiers

• 4-NITROBIPHENYL-2',3',4',5',6'-D5
• 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5
• 1,2,3,4,5-pentadeuterio-6-(4-nitrophenyl)benzene
• 4-Nitrobiphenyl-2’,3
• 1-Nitro-4-phenylbenzene-d5
• 2,3,4,5,6-pentadeuterio-4'-nitro-biphenyl
• 4-Phenylnitrobenzene
• 64421-02-9
• DTXSID90617868
• 4-nitro(2',3',4',5',6'-?H?)-1,1'-biphenyl
• 4-Nitro(2',3',4',5',6'-~2~H_5_)-1,1'-biphenyl
• AKOS030242588

• Inchi： 1S/C12H9NO2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H/i1D,2D,3D,4D,5D
• InChI Key： BAJQRLZAPXASRD-RALIUCGRSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 204.09500
• Monoisotopic Mass: 204.094712260g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Melting Point: 112-113°C
• PSA: 45.82000
• LogP: 3.78500

Additional information on 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5

Recent Advances in the Study of 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 (CAS: 64421-02-9)

The compound 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 (CAS: 64421-02-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in metabolic studies and environmental monitoring. Recent studies have focused on its synthesis, characterization, and utilization as a stable isotope-labeled internal standard in mass spectrometry-based assays. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the primary applications of 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 is in the quantification of nitrobiphenyl derivatives in biological and environmental samples. The deuterium labeling enhances the precision of mass spectrometric analyses by minimizing interference from endogenous compounds. A 2023 study published in the Journal of Analytical Chemistry demonstrated the successful use of this compound as an internal standard for detecting nitrobiphenyl metabolites in human urine samples, achieving a detection limit of 0.1 ng/mL with high reproducibility.

In addition to its analytical applications, recent research has explored the metabolic pathways of 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 in mammalian systems. A collaborative study between the University of California and the National Institutes of Health (2024) utilized this compound to trace the biotransformation of nitrobiphenyls in liver microsomes. The study identified several novel metabolites, including hydroxylated and glucuronidated derivatives, shedding light on the detoxification mechanisms of nitrobiphenyl compounds.

Another significant advancement is the development of improved synthetic routes for 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5. Traditional methods often yielded low isotopic purity, but a 2023 paper in Organic Letters described a novel catalytic deuteration approach using palladium nanoparticles, achieving >99% isotopic purity. This breakthrough has implications for the large-scale production of high-quality labeled standards, facilitating more accurate and reliable research outcomes.

Environmental monitoring studies have also benefited from the use of 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5. A recent investigation by the Environmental Protection Agency (EPA) employed this compound to assess the degradation kinetics of nitrobiphenyls in soil and water systems. The results indicated that photodegradation is a major pathway for nitrobiphenyl removal, with half-lives ranging from 12 to 48 hours depending on environmental conditions.

Looking ahead, researchers are exploring the potential of 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 in drug development and toxicity studies. Preliminary data from a 2024 study suggest that nitrobiphenyl derivatives may interact with cytochrome P450 enzymes, influencing drug metabolism. Further investigations are warranted to elucidate these interactions and their implications for pharmaceutical applications.

In conclusion, 4-Nitrobiphenyl-2’,3’,4’,5’,6’-d5 (CAS: 64421-02-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in analytical chemistry, metabolic studies, and environmental monitoring highlight its versatility and importance. Ongoing advancements in synthesis and characterization are expected to further enhance its utility, paving the way for new discoveries in the field.